Cas no 76444-94-5 (3-Pyrazolidinone,4-(hydroxymethyl)-4-methyl-1-(4-methylphenyl)-)

• Product Name: 3-Pyrazolidinone,4-(hydroxymethyl)-4-methyl-1-(4-methylphenyl)-
• CAS No: 76444-94-5
• MF: C₁₂H₁₆N₂O₂
• MW: 220.267642974854
• CID: 564399
• PubChem ID: 3018658
• Update Time: 2025-04-19

3-Pyrazolidinone,4-(hydroxymethyl)-4-methyl-1-(4-methylphenyl)- Chemical and Physical Properties

Names and Identifiers

• 3-Pyrazolidinone,4-(hydroxymethyl)-4-methyl-1-(4-methylphenyl)-
• 4-(hydroxymethyl)-4-methyl-1-(4-methylphenyl)pyrazolidin-3-one
• 4,5-dihydro-3-hydroxy-4-methyl-1-(p-tolyl)pyrazole-4-methanol
• 4-(Hydroxymethyl)-4-methyl-1-(p-tolyl)pyrazolidin-3-one
• DTXSID90997834
• NS00058285
• 4-(Hydroxymethyl)-4-methyl-1-(4-methylphenyl)-4,5-dihydro-1H-pyrazol-3-ol
• 3-Pyrazolidinone, 4-(hydroxymethyl)-4-methyl-1-(4-methylphenyl)-
• SCHEMBL3134411
• EINECS 278-468-2
• 76444-94-5

• Inchi： 1S/C12H16N2O2/c1-9-3-5-10(6-4-9)14-7-12(2,8-15)11(16)13-14/h3-6,15H,7-8H2,1-2H3,(H,13,16)
• InChI Key： UWOZQBARAREECT-UHFFFAOYSA-N
• SMILES： OCC1(C)C(NN(C2C=CC(C)=CC=2)C1)=O

Computed Properties

• Exact Mass: 220.12128
• Monoisotopic Mass: 220.121177757g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 274
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 52.6Ų

Experimental Properties

• PSA: 52.57